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Compound of Interest

Compound Name: Oblongine

Cat. No.: B106143

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oblongine is a naturally occurring benzylisoquinoline alkaloid that has been identified in
various plant species, including Stephania tetrandra and Stephania cephalantha.[1] As a
member of this large and pharmacologically significant class of compounds, oblongine holds
potential for further investigation in drug discovery and development. This technical guide
provides a comprehensive overview of the known physicochemical properties of oblongine,
outlines standard experimental methodologies for their determination, and explores potential
biological signaling pathways based on related compounds.

Physicochemical Data

The following table summarizes the key physicochemical properties of oblongine. This data is
crucial for understanding its behavior in biological systems and for the design of formulation
and delivery strategies.
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Property Value Source
Molecular Formula C19H24NO3* [1]
Molecular Weight 314.4 g/mol [1]

Monoisotopic Mass

314.17561863 Da

[1]

XlogP (predicted) 3.1 [1]
Hydrogen Bond Donor Count 2 [1]
Hydrogen Bond Acceptor
ydrog p 3 [1]
Count
Rotatable Bond Count 3 [1]
Polar Surface Area 49.7 Az [1]
Heavy Atom Count 23 [1]
Formal Charge +1 [1]
CAS Number 60008-01-7 [1]
(18)-1-[(4-
hydroxyphenyl)methyl]-7-
IUPAC Name methoxy-2,2-dimethyl-3,4- [1]

dihydro-1H-isoquinolin-2-ium-
8-ol

Canonical SMILES

C[N+]1(CCC2=C([C@@H]1C
C3=CC=C(C=C3)0)C(=C(C=C
2)0C)0)C

[1]

Experimental Protocols

Detailed experimental protocols for the determination of physicochemical properties are

fundamental for reproducible and accurate characterization of a compound. Below are

generalized methodologies applicable to natural products like oblongine.

General Experimental Workflow
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A generalized workflow for the physicochemical characterization of a natural product.

Melting Point Determination

The melting point of a solid is a critical indicator of its purity. A sharp melting point range
typically signifies a pure compound.

o Apparatus: Capillary melting point apparatus.
e Procedure:

o Asmall, powdered sample of oblongine is packed into a capillary tube, sealed at one end.
o The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a controlled rate.
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o The temperature at which the substance begins to melt and the temperature at which it
becomes completely liquid are recorded as the melting point range.

Solubility Determination

Assessing the solubility of a compound in various solvents is essential for developing suitable
formulations and for predicting its absorption and distribution in biological systems.

o Apparatus: Shake-flask apparatus, analytical balance, spectrophotometer or HPLC.
e Procedure:

o An excess amount of oblongine is added to a known volume of a specific solvent (e.qg.,
water, ethanol, DMSO) in a flask.

o The flask is agitated in a temperature-controlled environment until equilibrium is reached
(typically 24-48 hours).

o The saturated solution is filtered to remove any undissolved solid.

o The concentration of oblongine in the filtrate is determined using a suitable analytical
method, such as UV-Vis spectrophotometry or HPLC.

pKa Determination

The acid dissociation constant (pKa) is a measure of the strength of an acid in solution. For a
basic compound like oblongine, it indicates the pH at which the compound is 50% ionized.

o Apparatus: pH meter, UV-Vis spectrophotometer or potentiometric titrator.
e Procedure (Spectrophotometric Method):

o A solution of oblongine is prepared in a solvent system (e.g., water or a co-solvent
system).

o The pH of the solution is adjusted incrementally using acid or base.

o The UV-Vis absorbance spectrum is recorded at each pH value.
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o The pKa is determined by plotting the change in absorbance at a specific wavelength
against the pH and fitting the data to the Henderson-Hasselbalch equation.

Biological Activity and Potential Sighaling Pathways

While specific studies on the signaling pathways modulated by oblongine are limited, the
broader class of benzylisoquinoline alkaloids has been shown to exhibit a range of biological
activities, including anticancer and neuropharmacological effects.[2][3] Notably, related
compounds have been demonstrated to induce apoptosis and modulate key cellular signaling

pathways.

For instance, noscapine, another benzylisoquinoline alkaloid, has been shown to sensitize
leukemic cells to chemotherapeutic agents by modulating the NF-kB signaling pathway.[4]
Phaeanthine, a bisbenzylisoquinoline alkaloid, induces apoptosis in cervical cancer cells
through a mitochondria-mediated intrinsic pathway.[5] These findings suggest that a plausible
mechanism of action for oblongine, should it possess anticancer properties, could involve

similar pathways.

Hypothetical Signaling Pathway for Anticancer Activity

The following diagram illustrates a potential signaling pathway that could be modulated by a
benzylisoquinoline alkaloid like oblongine to induce apoptosis in cancer cells, based on the
known mechanisms of related compounds.
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A potential signaling pathway for the anticancer activity of a benzylisoquinoline alkaloid.

This proposed pathway suggests that oblongine could potentially inhibit the pro-survival NF-kB
pathway and/or induce mitochondrial dysfunction, leading to the activation of caspases and
subsequent programmed cell death (apoptosis) in cancer cells. Further experimental validation
is required to confirm the specific molecular targets and signaling cascades affected by
oblongine.

Conclusion

This technical guide provides a foundational understanding of the physicochemical properties
of oblongine, offering valuable data and methodologies for researchers in the fields of natural
product chemistry, pharmacology, and drug development. The exploration of potential biological
activities and signaling pathways, based on structurally related compounds, highlights
promising avenues for future research into the therapeutic potential of oblongine.
Comprehensive experimental studies are warranted to fully elucidate its mechanism of action
and to explore its potential as a lead compound for new therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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